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Identifying "C-247" for Proper Disposal
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Compound of Interest

Compound Name: C-247

Cat. No.: B1496183

The designation "C-247" is associated with multiple substances, each requiring distinct
disposal procedures. To ensure safety and regulatory compliance, it is crucial to correctly
identify the specific chemical in question. The information below outlines the proper disposal
procedures for the most likely candidates based on available safety data.

Option 1: Sigma-Aldrich Product C247 (Non-
Hazardous)

A substance identified by the product number C247 from Sigma-Aldrich is classified as non-
hazardous.

Disposal Procedures:

According to the safety data sheet (SDS), this substance is not considered a hazardous
mixture. Standard procedures for non-hazardous solid waste are applicable.

o Step 1: Containment: Ensure the material is in a sealed, properly labeled container to
prevent dust generation.

o Step 2: Collection: Collect, bind, and pump off any spills. The material should be taken up in
a dry state.

» Step 3: Disposal: Dispose of the contained material as regular waste, observing any local
regulations for chemical waste. It is important to alert maintenance staff if chemicals are
disposed of in the trash to avoid accidents.[1]
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Quantitative Data Summary:

Parameter Value

Hazard Classification Not a hazardous substance or mixture
pH Data not available

Flash Point Data not available

Boiling Point Data not available

Experimental Protocols:

No specific experimental protocols for disposal are provided in the SDS, as the substance is
non-hazardous. Standard laboratory practices for handling non-hazardous materials should be
followed.

Logical Workflow for Disposal (Non-Hazardous Solid):
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Caption: Disposal workflow for a non-hazardous solid chemical.

Option 2: Nicotine (Boiling Point 247°C)

The boiling point of nicotine is 247°C, which may lead to it being referred to as "C-247" in some
contexts. Nicotine is a toxic substance and requires careful handling and disposal.

Disposal Procedures:

Nicotine is classified as a hazardous waste. Disposal must comply with federal, state, and local
regulations.[2]

o Step 1: Labeling: The waste container must be clearly labeled as "Hazardous Waste" and
include the full chemical name, "Nicotine".[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1496183?utm_src=pdf-body-img
https://www.benchchem.com/product/b1496183?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Step 2: Containment: Use a leak-proof, closable container. Leave at least 5% of the
container volume as empty space to allow for thermal expansion.[3]

o Step 3: Storage: Store in a designated, secure area away from incompatible materials.[2]

o Step 4: Professional Disposal: Arrange for pickup by a licensed hazardous waste disposal
service. Do not dispose of nicotine down the drain or in regular trash.[2][4]

Quantitative Data Summary:

Parameter Value

Boiling Point 247 °C (477 °F)[5]
Molar Mass 162.236 g-mol-1[5]
Density 1.01 g/cm3[5]
Classification Potent neurotoxin[5]

Experimental Protocols:

Due to its toxicity, no on-site treatment or disposal protocols are recommended for laboratory
personnel. All nicotine waste must be handled by professional hazardous waste management
services.

Logical Workflow for Disposal (Hazardous Liquid):
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Caption: Disposal workflow for hazardous nicotine waste.

Other Possibilities

The identifier "C-247" could also refer to:

o C24/7 Natura-Ceuticals: A nutritional supplement.[6][7] As a food-grade product, it can
typically be disposed of in regular trash.

o Certanium 247 Hardfacing: A welding product containing heavy metals.[8] This is an
industrial product and must be disposed of as hazardous waste in accordance with
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regulations for heavy metal contamination.

e MultiTech G247LK81806: A flammable and hazardous liquid.[9] Disposal must follow
procedures for flammable hazardous waste, including using explosion-proof equipment and
arranging for professional disposal.

To ensure proper and safe disposal, please verify the exact identity of "C-247" by checking the
container's label for a full chemical name, manufacturer, and CAS number. If the substance
cannot be identified, it must be treated as an unknown chemical and handled by a professional
hazardous waste disposal service.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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